
Regelidine: An Obscure Natural Compound with
Undetermined Therapeutic Potential

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Regelidine

Cat. No.: B1631799 Get Quote

Despite interest in its origins from the medicinal plant Tripterygium regelii, a comprehensive

understanding of the natural product Regelidine, including its mechanism of action and

potential therapeutic targets, remains elusive. A thorough review of available scientific literature

reveals a significant lack of data, precluding the development of an in-depth technical guide for

researchers and drug development professionals at this time.

Regelidine is identified as a dihydro-β-agarofuran sesquiterpene polyester isolated from the

stems of Tripterygium regelii[1]. This plant genus, Tripterygium, is known for producing a variety

of bioactive compounds with potential medicinal properties. However, beyond its chemical

classification and origin, specific details regarding Regelidine's pharmacological activity are

not publicly documented.

Initial investigations to gather information on Regelidine's therapeutic targets, associated

signaling pathways, and quantitative data such as binding affinities or efficacy in experimental

models have yielded no specific results. The current body of scientific literature does not

contain detailed studies on its mechanism of action, nor are there any registered clinical trials

investigating its therapeutic use.

The absence of this foundational data makes it impossible to construct the requested in-depth

technical guide, including summaries of quantitative data, detailed experimental protocols, and

visualizations of signaling pathways. Further fundamental research is required to elucidate the

basic pharmacology of Regelidine before its therapeutic potential can be seriously considered

and documented.
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It is important to note that searches for "Regelidine" may inadvertently retrieve information for

other similarly named but chemically and functionally distinct therapeutic agents. Researchers

are advised to exercise caution and verify the identity of the compound in any retrieved

literature.

Future research into Regelidine would need to begin with foundational in vitro and in vivo

studies to identify its molecular targets and characterize its effects on cellular pathways. Such

studies would be the first step toward understanding if this natural product holds any promise

for future drug development. Until such research is conducted and published, the potential

therapeutic targets of Regelidine will remain unknown.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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